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Compound of Interest

Compound Name: PM226

Cat. No.: B2447522 Get Quote

Essential Safety and Handling Guide for PM226
This document provides crucial safety protocols and operational guidance for the handling and

disposal of materials identified as PM226. Due to the varied nature of substances labeled

"PM226," this guide addresses the two primary contexts in which this identifier is used: 3M™

Protective Material PM-226, a textile treatment solution, and PM226, the selective CB2

receptor agonist, a research chemical. Adherence to these distinct procedures is vital for

ensuring laboratory safety and regulatory compliance.

I. 3M™ Protective Material PM-226
This product is a non-fluorochemical, water-based solution (20% solids in 80% water) with a pH

of 2-4, designed for treating polyester fabrics.[1] While it is a non-combustible liquid, proper

personal protective equipment (PPE) and handling procedures are necessary to mitigate

associated risks.

Based on the Safety Data Sheet (SDS), the following PPE is recommended for handling 3M™

PM-226:
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PPE Category Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To prevent moderate eye

irritation from splashes.

Skin Protection

Standard laboratory coat.

Nitrile gloves are

recommended for prolonged

contact.

To prevent skin contact,

although significant irritation is

not expected.

Respiratory Protection

Not typically required with

adequate ventilation. Use a

NIOSH-approved respirator if

mists or aerosols are

generated.

To prevent respiratory tract

irritation from inhalation of

vapors or mists.

1. Handling and Storage:

Avoid eye contact and breathing of vapors or mists.

Use in a well-ventilated area.

Store in a cool, dry place. Do not store at temperatures above 50°C (120°F).[1]

The product is freeze/thaw stable. If frozen, return to room temperature before use without

agitation.[1]

2. Spill Management Protocol: In the event of a spill, follow these steps:

Evacuate the immediate area.

Ventilate the area to disperse any vapors.

Contain the spill using an inert absorbent material such as bentonite, vermiculite, or

commercially available inorganic absorbent material.

Collect the absorbed material into a closed, labeled container for disposal.
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Clean the residue with water.

3. Disposal Plan:

Dispose of the waste product and container in accordance with all applicable local, regional,

national, and international regulations.

Consult with environmental, health, and safety (EHS) professionals to ensure proper waste

classification and disposal.
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Workflow for managing a spill of 3M™ Protective Material PM-226.

II. PM226 - Selective CB2 Receptor Agonist
PM226 as a selective CB2 receptor agonist is a potent research chemical.[2][3] While a

specific Safety Data Sheet is not publicly available, standard laboratory procedures for

handling novel, biologically active compounds of unknown toxicity must be strictly followed. The

following recommendations are based on general best practices for potent research chemicals.

A higher level of precaution is warranted due to the compound's biological activity and the lack

of comprehensive toxicity data.
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PPE Category Specification Purpose

Eye Protection Chemical splash goggles.

To provide a complete seal

and protect eyes from

splashes or fine powders.

Skin Protection

A lab coat with tight cuffs and

double-gloving with nitrile

gloves.

To prevent any skin absorption

of the potent compound.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

compound as a powder. Work

in a certified chemical fume

hood.

To prevent inhalation of

airborne particles of the potent

compound.

1. Handling and Storage:

All handling of the solid compound should be performed within a certified chemical fume

hood or a glove box to minimize inhalation exposure.

Prepare solutions within a fume hood.

Store the compound in a clearly labeled, sealed container in a secure, designated area away

from incompatible materials.

2. Spill Management Protocol:

Evacuate the area and restrict access.

If the spill involves a powder outside of a containment unit, do not attempt to clean it up

without appropriate respiratory protection.

For small spills, gently cover with an absorbent material designated for chemical spills. Avoid

raising dust.

Carefully collect the material into a sealed, labeled waste container.
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Decontaminate the area using an appropriate solvent (e.g., ethanol), followed by soap and

water.

3. Disposal Plan:

All waste, including contaminated PPE, absorbent materials, and empty containers, must be

treated as hazardous chemical waste.

Dispose of all waste in accordance with institutional EHS guidelines and local, regional, and

national regulations for hazardous waste.
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Hierarchy of controls for safely handling potent research chemicals like the PM226 agonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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